Cas no 2228311-05-3 (2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine)

• Product Name: 2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine
• CAS No: 2228311-05-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5870499
• PubChem ID: 165879662
• Update Time: 2025-09-23

2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine
• 2228311-05-3
• EN300-1750404
• [2-(2-fluoro-6-methylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C11H14FN/c1-7-3-2-4-10(12)11(7)9-5-8(9)6-13/h2-4,8-9H,5-6,13H2,1H3
• InChI Key： XFDWUGZAPDWLMF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1CC1CN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-fluoro-6-methylphenyl)cyclopropylmethanamine

2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine: A Novel Compound with Promising Therapeutic Potential

2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine, identified by its CAS No. 2228311-05-3, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of aromatic cyclopropyl derivatives, characterized by the presence of a three-membered cyclopropyl ring fused to a phenyl group. The structural complexity of this molecule, particularly the fluoro substitution at the 2-position and the methyl group at the 6-position of the phenyl ring, contributes to its distinct pharmacological profile and potential applications in drug discovery.

Recent studies have highlighted the importance of fluoro substitution in modulating the physicochemical properties of aromatic compounds. The introduction of a fluorine atom at the 2-position of the phenyl ring in 2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine significantly enhances its hydrophobicity and metabolic stability. This modification is believed to improve the compound's ability to penetrate biological membranes, thereby increasing its bioavailability and therapeutic efficacy. Such structural features are critical in the development of novel therapeutics targeting various disease states, including neurological disorders and oncological conditions.

The cyclopropylmethanamine moiety in this compound plays a pivotal role in its biological activity. Cyclopropyl rings are known for their unique conformational rigidity and ability to form stable interactions with target proteins. The cyclopropylmethanamine group in 2-(2-Fluoro-6-methylphenyl)cycylopropylmethanamine is hypothesized to engage in hydrogen bonding or hydrophobic interactions with key residues in enzymatic or receptor targets, thereby modulating their function. This makes the compound a promising candidate for the design of small-molecule inhibitors or modulators of specific biological pathways.

Advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of 2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine toward various molecular targets. Molecular docking studies have suggested that the compound exhibits a high degree of compatibility with the active sites of enzymes such as serine proteases and kinase receptors, which are implicated in multiple pathological processes. These findings are supported by in silico models that simulate the compound's interactions with target proteins, providing valuable insights into its potential therapeutic applications.

Experimental validation of the compound's biological activity has been the focus of several recent studies. In vitro assays have demonstrated that 2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine exhibits significant inhibitory effects on the activity of matrix metalloproteinases (MMPs), which are involved in extracellular matrix remodeling and tumor progression. This suggests a potential role for the compound in the treatment of fibrotic diseases and cancer metastasis. Additionally, preliminary data from cell-based assays indicate that the compound may exert anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha).

The synthesis of 2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine has been optimized through various chemical methodologies, including catalytic asymmetric reactions and microwave-assisted synthesis. These approaches have enabled the efficient preparation of the compound with high stereochemical purity, which is crucial for its biological activity. The development of scalable synthesis routes is essential for the transition of this compound from the laboratory to clinical applications, ensuring its availability for further research and potential therapeutic use.

Pharmacokinetic studies have revealed that 2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's prolonged half-life and low clearance rate suggest that it may have a reduced need for frequent dosing, which is a significant advantage in the development of chronic disease therapies. Furthermore, its low potential for hepatic metabolism indicates a lower risk of drug-drug interactions, making it a safer option for long-term treatment regimens.

Despite its promising properties, the compound is still in the early stages of preclinical evaluation. Ongoing research is focused on elucidating its mechanism of action and identifying potential side effects. Animal models are being utilized to assess the compound's safety profile and efficacy in vivo. These studies are critical for determining the compound's suitability for human trials and for refining its chemical structure to optimize therapeutic outcomes.

In conclusion, 2-(2-Fluoro-6-methylphenyl)cyclopropylmethanamine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties position it as a potential candidate for the treatment of a wide range of diseases. Continued research and development are essential to fully realize its therapeutic potential and to address any challenges that may arise during the transition from preclinical to clinical stages.